1-methyl-3-[5-(3-methylphenyl)-1H-1,2,4-triazol-3-yl]-1-(1,2-oxazol-3-ylmethyl)urea

• IUPAC Name: 1-methyl-3-[5-(3-methylphenyl)-1H-1,2,4-triazol-3-yl]-1-(1,2-oxazol-3-ylmethyl)urea
• InChI: InChI=1S/C15H16N6O2/c1-10-4-3-5-11(8-10)13-16-14(19-18-13)17-15(22)21(2)9-12-6-7-23-20-12/h3-8H,9H2,1-2H3,(H2,16,17,18,19,22)
• InChI Key: VCSVAVJVKIPZCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=NN2)NC(=O)N(C)CC3=NOC=C3
• Molecular Formula: C15H16N6O2
• Molecular Weight: 312.33 g/mol

Description

“N-(isoxazol-3-ylmethyl)-N-methyl-N’-[5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]urea” is a compound that contains an isoxazole ring. Isoxazole derivatives have been found to have a wide spectrum of biological activities and therapeutic potential. They have been used in the treatment of infections and diseases of different etiologies.

Synthesis Analysis

Isoxazole derivatives can be synthesized through various methods. One of the main reactions leading to the construction of the isoxazole ring is the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds. Another method involves the condensation of hydroxylamine with β-diketones or their synthetic equivalents.

Future Directions

Isoxazole derivatives continue to attract the attention of researchers due to their synthetic availability, special chemical and biological properties, and widespread practical use. Future research may focus on the development of new synthetic strategies and the design of new isoxazole derivatives based on the most recent knowledge emerging from the latest research.